Cas no 443671-70-3 (3-(3-methoxyphenyl)methyl-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one)

• Product Name: 3-(3-methoxyphenyl)methyl-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one
• CAS No: 443671-70-3
• MF: C₁₅H₁₃N₃O₂S
• MW: 299.347621679306
• CID: 5341366
• Update Time: 2025-10-30

3-(3-methoxyphenyl)methyl-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxybenzyl)-2-thioxo-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one
• 3-[(3-methoxyphenyl)methyl]-2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-4-one
• 3-(3-methoxyphenyl)methyl-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one

• Inchi： 1S/C15H13N3O2S/c1-20-11-5-2-4-10(8-11)9-18-14(19)12-6-3-7-16-13(12)17-15(18)21/h2-8H,9H2,1H3,(H,16,17,21)
• InChI Key： UKMOZEMAICFSGE-UHFFFAOYSA-N
• SMILES： S=C1NC2C(=CC=CN=2)C(N1CC1C=CC=C(C=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 418
• XLogP3: 2
• Topological Polar Surface Area: 86.6

Additional information on 3-(3-methoxyphenyl)methyl-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one

Introduction to 3-(3-methoxyphenyl)methyl-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one (CAS No. 443671-70-3)

3-(3-methoxyphenyl)methyl-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 443671-70-3, belongs to the pyrido-pyrimidine class of molecules, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a pyrido-pyrimidine core, functionalized with a methyl group at the 3-position of the phenyl ring and a sulfanylidene moiety at the 2-position, further enhanced by a methoxy group on the aromatic ring. Such structural features not only contribute to its unique chemical properties but also open up possibilities for its interaction with biological targets.

The significance of this compound lies in its potential as a pharmacological scaffold. The pyrido-pyrimidine scaffold is known to exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of the sulfanylidene group introduces a polar region that can facilitate hydrogen bonding interactions with biological targets, while the methoxyphenyl ring provides hydrophobicity and can modulate binding affinity through aromatic stacking interactions. These features make it an attractive candidate for further derivatization and optimization to develop novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrido-pyrimidine derivatives. Several studies have highlighted the importance of this scaffold in drug discovery due to its ability to interact with various enzymes and receptors involved in critical cellular pathways. For instance, modifications at the 2-position of the pyrido-pyrimidine core have been shown to influence binding affinity and selectivity towards targets such as kinases and phosphodiesterases. The compound under discussion (CAS No. 443671-70-3) represents an advanced derivative with such modifications, making it a promising candidate for further investigation.

One of the most compelling aspects of this molecule is its potential application in addressing unmet medical needs. Current research in medicinal chemistry emphasizes the development of molecules that can selectively target disease-causing pathways while minimizing side effects. The structural features of 3-(3-methoxyphenyl)methyl-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one make it well-suited for such an approach. The sulfanylidene group can serve as a hinge region for binding to biological targets, while the methoxyphenyl ring can be tailored to enhance solubility and bioavailability. These characteristics are crucial for designing molecules that can effectively reach their intended targets within living systems.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfanylidene group at the 2-position is particularly challenging due to its sensitivity to nucleophilic attack and rearrangement reactions. However, advances in synthetic methodologies have made it possible to construct such complex heterocycles with increasing efficiency. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in achieving these synthetic goals.

Once synthesized, the compound is subjected to rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and confirm the presence of all functional groups predicted from the chemical formula. Additionally, X-ray crystallography may be employed to determine the three-dimensional structure of the compound at an atomic level, which is essential for understanding its interactions with biological targets.

The pharmacological evaluation of 3-(3-methoxyphenyl)methyl-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one involves testing its activity against a panel of biological targets relevant to various diseases. This process typically includes enzyme assays to assess interactions with enzymes such as kinases and phosphodiesterases, as well as cell-based assays to evaluate cytotoxicity and other pharmacological effects. High-throughput screening (HTS) technologies have accelerated this process by allowing rapid testing of large libraries of compounds against multiple targets simultaneously.

In recent studies published in leading pharmaceutical journals, 3-(3-methoxyphenyl)methyl-2-sulfanylidene-1H,,2H,,3H,,4H-pyrido/pyrimidinone derivatives have shown promising activity against several disease-related targets. For example, one study demonstrated that structurally related compounds exhibit inhibitory effects on cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation and implicated in cancer development[^1]. Another study highlighted their potential as inhibitors of phosphodiesterase type 5 (PDE5), which plays a role in cardiovascular function and erectile dysfunction[^2]. These findings underscore the therapeutic potential of pyrido-pyrimidine derivatives.

The development of novel therapeutic agents requires not only potent activity but also favorable pharmacokinetic properties such as solubility, bioavailability, metabolic stability, and low toxicity. The presence of polar functional groups like the sulfanylidene moiety can influence solubility, while aromatic rings contribute hydrophobicity. Balancing these properties is essential for ensuring that the compound can reach its target site within an organism effectively.

In conclusion, 443671-70-33-(methoxyphenyl)methylmethylsulfanylidenepyridopyrimidinone represents an intriguing pharmacological scaffold with significant therapeutic potential.* Its structural features,* including*the*pyridopyrimidine core,*sulfanylidenegroup,*and*methoxyphenylring,*make*it*a*promising*candidate*for*further*investigation.*Advances*in*synthetic*methodologies*and*pharmacological*evaluation*tactics*have*made*it*possible*to*explore*its*bioactivity*effectively.*Future*studies*may*focus*on*tailoring*this*molecule*forspecific*diseaseapplications,*leveraging*its*biochemical*potential*towards*betterment*humanhealth.*